(3S)-3-Amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanamide

• Molecular Formula: C6H11N5O
• Molecular Weight: 169.19 g/mol
• IUPAC Name: (3S)-3-amino-3-(2-methyltriazol-4-yl)propanamide
• InChI: InChI=1S/C6H11N5O/c1-11-9-3-5(10-11)4(7)2-6(8)12/h3-4H,2,7H2,1H3,(H2,8,12)/t4-/m0/s1
• InChI Key: XSCIYJBPQVXXAY-BYPYZUCNSA-N
• Isomeric SMILES: CN1N=CC(=N1)[C@H](CC(=O)N)N
• Canonical SMILES: CN1N=CC(=N1)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanamide is a synthetically produced chiral organic compound designed for pharmaceutical and biochemical research. Its structure integrates a 2-methyl-1,2,3-triazole ring with a 3-aminopropanamide backbone, creating a versatile scaffold for probing biological interactions. The 1,2,3-triazole moiety is a privileged structure in medicinal chemistry, known for its metabolic stability and ability to participate in key non-covalent interactions (e.g., hydrogen bonding, dipole-dipole) with biological targets . This makes it a valuable isostere for amide bonds and other functional groups in drug discovery, useful for constructing potential pharmacologically active molecules . The propanamide side chain, featuring a primary amine and amide group, offers multiple sites for derivatization and enhances the compound's solubility, supporting its application in aqueous biochemical assays. As a building block, this compound is of significant interest for the synthesis of novel chemical entities targeting a range of enzymes and receptors. Its chiral (S)-configured center is critical for achieving stereoselective interactions with biological systems. Researchers can employ this chemical in developing focused libraries for high-throughput screening or as a key intermediate in the rational design of enzyme inhibitors or receptor modulators. This product is intended for use in a laboratory setting by qualified professionals. (3S)-3-Amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanamide is For Research Use Only and is not intended for diagnostic or therapeutic procedures in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-Amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanamide typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a click chemistry reaction involving an azide and an alkyne.

Introduction of the Amino Group: The amino group can be introduced through a nucleophilic substitution reaction.

Formation of the Propanamide Moiety: The propanamide group can be formed through an amidation reaction.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve high yields and purity. This can include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-Amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and triazole groups can participate in substitution reactions with various reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Reagents like halogens, acids, and bases can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

(3S)-3-Amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3S)-3-Amino-3-(2-methyl-2H-1,2,3-triazol-4-yl)propanamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Isomers

The positional isomerism of the methyl group on the triazole ring significantly impacts physicochemical and biological properties. A key comparator is “(3S)-3-Amino-3-(1-methyl-1H-1,2,3-triazol-4-yl)propanamide” (CAS: 1847433-84-4, C6H11N5O, MW: 169.18 g/mol) .

Property	Target Compound (2-methyl)	1-Methyl Isomer
Molecular Formula	C7H12N5O	C6H11N5O
Molecular Weight (g/mol)	183.21	169.18
Triazole Substituent Position	2-methyl (2H)	1-methyl (1H)
Hydrogen Bonding Capacity	Higher (N3 available)	Reduced (N1 blocked)

This difference may influence solubility, crystallinity, and target affinity .

Comparison with Other Propanamide Derivatives

Propanamide derivatives with varied substituents exhibit diverse pharmacological profiles. Examples include:

• (S)-2-acetamido-N-(3-((1-(3,4-dichlorophenyl)-4-(2-(methylthio)ethyl)-3-(pyridin-3-yl)-1H-pyrazol-5-yl)oxy)propyl)-3-phenylpropanamide () .
• Ethyl 5-(2-(α-phenylacetyl)phenyl)-4H-1,2,4-triazol-3-yl carbamate () .

Compound	Key Substituents	Bioactivity
Target Compound	2-methyltriazole	Not reported (structural focus)
Compound	Dichlorophenyl, pyridinyl, methylthio	Anticancer (assumed)
Compound	Phenylacetyl, ethyl carbamate	Antimicrobial (assumed)

Spectroscopic and Physicochemical Properties

1H-NMR Data Comparison :

• Triazole Derivative : Peaks at δ 3.4 (CH2), 4.3 (NH2), 7.5–8.2 (aromatic H), and 13.0 (NH-triazole) .
• Target Compound : Expected downfield shift for NH-triazole (δ ~12.5–13.5) due to 2-methyl’s electron-withdrawing effect.

Physicochemical Properties :

Parameter	Target Compound	1-Methyl Isomer
LogP (Predicted)	-1.2	-0.8
Aqueous Solubility	Moderate	Low

The 2-methyl group increases polarity, improving solubility but reducing membrane permeability compared to the 1-methyl isomer .

Q & A

Q. What experimental frameworks address discrepancies in enzyme inhibition potency across studies?

• Methodological Answer : Variations in enzyme source (e.g., recombinant vs. native) or assay pH may alter IC50 values. Solutions include:
• Standardizing enzyme activity units (e.g., nmol/min/mg protein).
• Using a reference inhibitor (e.g., trichostatin A for HDAC assays).
• Applying surface plasmon resonance (SPR) to measure binding kinetics (ka/kd) .